7-hydroxy-2-methyl-8-((3-methylpiperidin-1-yl)methyl)-3-phenyl-4H-chromen-4-one

• IUPAC Name: 7-hydroxy-2-methyl-8-[(3-methylpiperidin-1-yl)methyl]-3-phenylchromen-4-one
• InChI: InChI=1S/C23H25NO3/c1-15-7-6-12-24(13-15)14-19-20(25)11-10-18-22(26)21(16(2)27-23(18)19)17-8-4-3-5-9-17/h3-5,8-11,15,25H,6-7,12-14H2,1-2H3
• InChI Key: ULLJHZIGKGQYED-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)CC2=C(C=CC3=C2OC(=C(C3=O)C4=CC=CC=C4)C)O
• Molecular Formula: C23H25NO3
• Molecular Weight: 363.4 g/mol
• Solubility: >54.5 [ug/mL] (The mean of the results at pH 7.4)

Description

This compound, with the CAS Number 308297-83-8, is a chemical with the molecular formula C24H24N2O3S.

Molecular Structure Analysis

The molecular structure of this compound consists of 24 carbon atoms, 24 hydrogen atoms, 2 nitrogen atoms, 3 oxygen atoms, and 1 sulfur atom.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 420.524. The boiling point is 597.3±60.0 °C at 760 mmHg. The flash point is 315.0±32.9 °C. The melting point and density are not available.

Scientific Research Applications

Synthesis and Antimicrobial Activity

A series of novel chromen-2-one derivatives, including compounds structurally similar to "7-hydroxy-2-methyl-8-((3-methylpiperidin-1-yl)methyl)-3-phenyl-4H-chromen-4-one," have been synthesized and evaluated for their antimicrobial properties. These compounds have shown significant antibacterial and antifungal activities, comparable to standard treatments. Their structures were characterized by various spectroscopic techniques, and the antimicrobial efficacy was assessed through in vitro studies. The structural elucidation involved IR, 1H NMR, 13C NMR, and mass spectroscopy, demonstrating the potential of these compounds as therapeutic agents in combating microbial infections (Mandala et al., 2013).

Molecular Docking and Modeling

Molecular docking studies have been utilized to understand the interaction mechanism of chromen-2-one derivatives with bacterial and fungal proteins. These studies help in predicting the binding affinity and inhibitory potency of these compounds against target proteins, providing insights into their antimicrobial mechanism of action. The molecular modeling approaches, including structure-based investigations, highlight the role of the chemical structure in determining the biological activity of these compounds (Mandala et al., 2013).

Sensor Technology Applications

Chromen-2-one derivatives have also found applications in sensor technology, particularly in the development of chemosensors for metal ion detection. These compounds exhibit colorimetric and fluorogenic responses to specific metal ions in aqueous solutions, enabling their use as practical and visible colorimetric test strips. Such applications demonstrate the versatility of chromen-2-one derivatives beyond antimicrobial activity, contributing to environmental monitoring and diagnostic applications (Joshi et al., 2016).